Cas no 99510-37-9 (Peptide VQY)

• Product Name: Peptide VQY
• CAS No: 99510-37-9
• MF: C₁₄₁H₂₀₇N₃₁O₃₅S
• MW: 2928.40401291847
• CID: 806421
• PubChem ID: 24900761
• Update Time: 2025-07-20

Peptide VQY Chemical and Physical Properties

Names and Identifiers

• Peptide VQY
• VALOSIN (PORCINE)
• Valosin Porcine
• Val-Gln-Tyr-Pro-Val-Glu-His-Pro-Asp-Lys-Phe-Leu-Lys-Phe-Gly-Met-Thr-Pro-Ser-Lys-Gly-Val-Leu-Phe-Tyr
• Valosin Porcine, >=97% (HPLC)
• 99510-37-9
• DTXSID20583183
• Valylglutaminyltyrosylprolylvalyl-alpha-glutamylhistidylprolyl-alpha-aspartyllysylphenylalanylleucyllysylphenylalanylglycylmethionylthreonylprolylseryllysylglycylvalylleucylphenylalanyltyrosine

• MDL： MFCD00133919
• Inchi： 1S/C141H207N31O35S/c1-77(2)63-97(157-128(193)100(66-84-33-18-14-19-34-84)159-122(187)93(39-24-27-58-144)154-130(195)102(71-114(182)183)161-132(197)107-40-28-59-170(107)139(204)104(70-88-72-147-76-150-88)164-124(189)95(52-54-113(180)181)156-137(202)117(81(9)10)168-134(199)109-42-29-60-171(109)138(203)103(68-86-43-47-89(175)48-44-86)163-123(188)94(51-53-110(145)177)155-135(200)115(146)79(5)6)126(191)153-92(38-23-26-57-143)121(186)158-99(65-83-31-16-13-17-32-83)120(185)149-73-111(178)151-96(55-62-208-12)125(190)169-118(82(11)174)140(205)172-61-30-41-108(172)133(198)166-106(75-173)131(196)152-91(37-22-25-56-142)119(184)148-74-112(179)167-116(80(7)8)136(201)162-98(64-78(3)4)127(192)160-101(67-85-35-20-15-21-36-85)129(194)165-105(141(206)207)69-87-45-49-90(176)50-46-87/h13-21,31-36,43-50,72,76-82,91-109,115-118,173-176H,22-30,37-42,51-71,73-75,142-144,146H2,1-12H3,(H2,145,177)(H,147,150)(H,148,184)(H,149,185)(H,151,178)(H,152,196)(H,153,191)(H,154,195)(H,155,200)(H,156,202)(H,157,193)(H,158,186)(H,159,187)(H,160,192)(H,161,197)(H,162,201)(H,163,188)(H,164,189)(H,165,194)(H,166,198)(H,167,179)(H,168,199)(H,169,190)(H,180,181)(H,182,183)(H,206,207)
• InChI Key： OVSVDLZVCMFSDM-UHFFFAOYSA-N
• SMILES： S(C)CCC(C(NC(C(C)O)C(N1CCCC1C(NC(C(NC(C(NCC(NC(C(NC(C(NC(C(NC(C(=O)O)CC1C=CC(=CC=1)O)=O)CC1C=CC=CC=1)=O)CC(C)C)=O)C(C)C)=O)=O)CCCCN)=O)CO)=O)=O)=O)NC(CNC(C(CC1C=CC=CC=1)NC(C(CCCCN)NC(C(CC(C)C)NC(C(CC1C=CC=CC=1)NC(C(CCCCN)NC(C(CC(=O)O)NC(C1CCCN1C(C(CC1=CN=CN1)NC(C(CCC(=O)O)NC(C(C(C)C)NC(C1CCCN1C(C(CC1C=CC(=CC=1)O)NC(C(CCC(N)=O)NC(C(C(C)C)N)=O)=O)=O)=O)=O)=O)=O)=O)=O)=O)=O)=O)=O)=O)=O

Computed Properties

• Exact Mass: 2926.51000
• Monoisotopic Mass: 2926.5091586g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 34
• Hydrogen Bond Acceptor Count: 41
• Heavy Atom Count: 208
• Rotatable Bond Count: 90
• Complexity: 6540
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 24
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 1001
• XLogP3: -5.3
• Topological Polar Surface Area: 1070Ų

Experimental Properties

• Color/Form: solid
• PSA: 1066.00000
• LogP: 7.10790
• Solubility: Not determined

Peptide VQY Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Storage Condition：−20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic Polymers Polypeptides Polypeptides
• Solvents and Organic Chemicals Organic Compounds Organic Polymers Polypeptides

Additional information on Peptide VQY

Peptide VQY (CAS No. 99510-37-9): A Comprehensive Overview in Modern Chemical and Biomedical Research

Peptide VQY, identified by its chemical abstracts service number CAS No. 99510-37-9, represents a significant compound in the realm of peptidomimetics and bioactive peptide research. This peptide has garnered considerable attention due to its unique structural properties and its potential applications in various biomedical fields. The precise sequence and conformational stability of Peptide VQY make it an intriguing subject for researchers exploring novel therapeutic strategies.

The molecular structure of Peptide VQY is characterized by a well-defined backbone that facilitates interactions with biological targets. Recent studies have highlighted the role of such peptides in modulating cellular signaling pathways, particularly those involved in inflammation and immune response. The Peptide VQY sequence, when synthesized with high fidelity, exhibits remarkable bioactivity, making it a valuable tool for investigating the mechanisms of disease and for developing targeted interventions.

In the context of modern drug discovery, Peptide VQY has been studied for its potential as an antagonist or agonist in various biological systems. Its ability to bind to specific receptors without exhibiting significant off-target effects is a key advantage in therapeutic applications. Researchers have leveraged computational modeling and high-throughput screening to optimize the peptide's structure, enhancing its pharmacological properties. These advancements underscore the growing importance of peptidomimetics in addressing complex biomedical challenges.

The synthesis of Peptide VQY involves sophisticated chemical methodologies that ensure high purity and yield. Solid-phase peptide synthesis (SPPS) is a commonly employed technique, which allows for the precise assembly of the peptide chain. The use of advanced purification techniques, such as high-performance liquid chromatography (HPLC), further refines the quality of the final product. These methodologies are critical for ensuring that Peptide VQY meets the stringent requirements for use in preclinical and clinical studies.

One of the most compelling aspects of Peptide VQY is its potential application in targeted therapy. By modulating specific biological pathways, this peptide has shown promise in preclinical models for conditions such as cancer, autoimmune diseases, and neurodegenerative disorders. For instance, studies have demonstrated that Peptide VQY can inhibit the activity of certain enzymes involved in tumor growth, offering a novel approach to cancer treatment. Additionally, its ability to interact with immune cells suggests potential uses in immunotherapy.

The role of Peptide VQY in drug development is further supported by its compatibility with various formulation strategies. Researchers have explored encapsulation techniques to enhance its stability and bioavailability, ensuring more effective delivery to target sites. These formulations are particularly relevant for therapies that require prolonged action or targeted release within specific tissues or organs.

As research continues to evolve, the applications of Peptide VQY are likely to expand. Advances in gene editing technologies and CRISPR-based approaches may open new avenues for integrating this peptide into therapeutic regimens. Moreover, interdisciplinary collaborations between chemists, biologists, and clinicians will be essential for translating laboratory findings into viable clinical solutions.

The future prospects of Peptide VQY are also influenced by ongoing innovations in synthetic chemistry and biotechnology. Techniques such as directed evolution and machine learning are being used to design peptides with enhanced specificity and efficacy. These technologies hold the potential to revolutionize how Peptide VQY and similar compounds are developed and utilized.

In conclusion, Peptide VQY (CAS No. 99510-37-9) stands out as a promising compound with diverse applications in chemical and biomedical research. Its unique structural features, coupled with its bioactivity, make it a valuable asset in drug discovery efforts aimed at addressing complex diseases. As scientific understanding continues to advance, the role of Peptide VQY is expected to grow, driven by innovative methodologies and interdisciplinary collaborations.